Cas no 2920446-04-2 ((2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol)

(2S)-1-(3,8-Diazabicyclo[3.2.1]octan-3-yl)propan-2-ol is a chiral bicyclic amine derivative with a hydroxyl-functionalized side chain. Its rigid diazabicyclo[3.2.1]octane scaffold confers structural stability, while the stereospecific (2S)-configuration ensures enantioselective interactions in synthetic or pharmacological applications. The compound’s dual amine and alcohol functionalities enhance its versatility as a building block for complex molecular architectures, particularly in medicinal chemistry and asymmetric synthesis. Its constrained ring system may improve binding affinity in receptor-targeted applications. The product is typically characterized by high purity and well-defined stereochemistry, making it suitable for precision-driven research in drug discovery and catalyst design.

(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol structure

2920446-04-2 structure

Product Name:(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol

CAS No:2920446-04-2

MF:C₉H₁₈N₂O

MW:170.252022266388

CID:6796637

PubChem ID:168432766

Update Time:2025-06-29

(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol
- G15089
- PS-17476
- 2920446-04-2
- Inchi： 1S/C9H18N2O/c1-7(12)4-11-5-8-2-3-9(6-11)10-8/h7-10,12H,2-6H2,1H3/t7-,8?,9?/m0/s1
- InChI Key： QODUIPLRMQIEEB-UEJVZZJDSA-N
- SMILES： O[C@@H](C)CN1CC2CCC(C1)N2

Computed Properties

Exact Mass: 170.141913202g/mol
Monoisotopic Mass: 170.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 35.5Å²

(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR02AI0R-100mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	100mg	$321.00	2023-12-15
Aaron	AR02AI0R-250mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	250mg	$429.00	2023-12-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-100mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	100mg	￥1854.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-250mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	250mg	￥2475.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-500mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	500mg	￥3465.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-1g	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	1g	￥4950.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-5g	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	5g	￥14850.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-100.0mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	100.0mg	￥1854.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-250.0mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	250.0mg	￥2475.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBPW646-500.0mg	(2S)-1-(3,8-diazabicyclo[3.2.1]octan-3-yl)propan-2-ol	2920446-04-2	97%	500.0mg	￥3465.0000	2025-04-11